(E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid

• IUPAC Name: 4-[(5E)-4-oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
• InChI: InChI=1S/C16H10N2O3S2/c19-14-13(8-10-2-1-7-17-9-10)23-16(22)18(14)12-5-3-11(4-6-12)15(20)21/h1-9H,(H,20,21)/b13-8+
• InChI Key: JKKCRRFBFGBHPL-MDWZMJQESA-N
• Canonical SMILES: C1=CC(=CN=C1)C=C2C(=O)N(C(=S)S2)C3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: C1=CC(=CN=C1)/C=C/2\C(=O)N(C(=S)S2)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C16H10N2O3S2
• Molecular Weight: 342.4 g/mol

Description

(E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid, also known as OTB, is a synthetic compound with potential therapeutic applications. It belongs to the class of thiazolidinediones, which are known to have antidiabetic and anti-inflammatory properties. OTB has been studied extensively for its potential use in treating various diseases, including cancer, diabetes, and inflammation.

Mechanism of Action

The mechanism of action of (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid is not fully understood, but it is believed to act by modulating various signaling pathways involved in cell growth, inflammation, and metabolism. (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid has been shown to inhibit the activity of several enzymes involved in cancer cell growth, including topoisomerase II and cyclin-dependent kinases. Additionally, (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid can activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating cellular metabolism and energy balance.
Biochemical and Physiological Effects:
(E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid has been shown to have several biochemical and physiological effects, including inhibition of cancer cell growth, anti-inflammatory activity, and improved insulin sensitivity. (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid can inhibit the production of reactive oxygen species, which are known to contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of studying (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid in the laboratory is its relatively low cost and ease of synthesis compared to other compounds with similar properties. Additionally, (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid has been shown to have low toxicity in animal studies, making it a potentially safe therapeutic agent. However, one limitation of studying (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and diabetes. Additionally, researchers could explore the mechanism of action of (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid in more detail to better understand its effects on cellular signaling pathways. Finally, researchers could explore ways to improve the solubility and bioavailability of (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid to make it a more effective therapeutic agent.

Scientific Research Applications

(E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid has been studied for its potential therapeutic applications in various diseases. In cancer research, (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid has also been studied for its potential use as an anti-inflammatory agent, as it can inhibit the production of inflammatory cytokines in vitro. Additionally, (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid has been shown to have antidiabetic properties, as it can improve insulin sensitivity in diabetic animal models.